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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B1672470

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of GW583340
dihydrochloride, ensuring the safety of laboratory personnel and compliance with
environmental regulations.

Immediate Safety and Hazard Information

GW583340 dihydrochloride is classified with the following hazards:

» Skin Corrosion/Irritation: Category 2[1]

e Serious Eye Damage/Eye Irritation: Category 2[1]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Immediate precautionary measures include washing hands thoroughly after handling and
wearing appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[1] In case of contact, specific first aid measures should be followed.

Step-by-Step Disposal Protocol

The disposal of GW583340 dihydrochloride must be managed through a licensed
professional waste disposal service, adhering to all federal, state, and local environmental
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regulations.[2][3] Under no circumstances should this chemical be disposed of in regular trash

or down the sewer system.[4][5]

1.

Personal Protective Equipment (PPE): Before handling the waste, ensure the following PPE

is worn:

3.

NIOSH-approved respirator

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Laboratory coat

. Waste Collection and Segregation:

Collect waste GW583340 dihydrochloride, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a designated and compatible hazardous waste container.[4]

[6]

Ensure the container is made of a material compatible with the chemical and is in good
condition, free from leaks.[5]

Do not mix GW583340 dihydrochloride waste with other incompatible chemical wastes.[7]

Labeling the Waste Container: The waste container must be clearly labeled as "Hazardous

Waste" and include the following information:[4]

Full chemical name: GW583340 dihydrochloride

The words "Hazardous Waste"[4]

Accumulation start date

An indication of the hazards (e.g., "Irritant”)

Principal investigator's name and contact information[4]
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e Laboratory room number[4]
4. Storage of Waste:

» Store the sealed waste container in a designated, well-ventilated satellite accumulation area
within the laboratory.[8]

e The storage area should be secure and away from heat or sources of ignition.[2]
5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[4]

» Follow all institutional procedures for waste manifest and pickup.
Empty Container Disposal:

o An empty container that held GW583340 dihydrochloride must be triple-rinsed with a
suitable solvent.[5]

e The rinsate must be collected and disposed of as hazardous waste.[5]

 Atfter triple-rinsing, the defaced container (all labels removed or blacked out) may be
disposed of as regular trash.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe
handling of GW583340 dihydrochloride.
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Parameter Value Reference

Skin Corrosion/Irritation Category 2 [1]

Serious Eye Damage/Eye
o Category 2 [1]
[rritation

Specific Target Organ Toxicity Category 3 (Respiratory tract o
(Single Exposure) irritation)

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of GW583340
dihydrochloride.

Step 1. Wear Appropriate PPE

Step 2: Collect Waste in Designated Container

Step 3: Securely Seal and Label Container

Step 4. Store in Satellite Accumulation Area

Step 5: Contact EHS for Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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